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Compound of Interest

Compound Name: Americium

CAS No.: 7440-35-9

Cat. No.: B1195910

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive overview and detailed protocols for the

purification of americium (Am) using ion exchange chromatography. This technique is crucial

for separating americium from other actinides, such as plutonium (Pu) and curium (Cm), as

well as from fission products, particularly lanthanides, which share similar chemical properties.

The methodologies outlined below are essential for obtaining high-purity americium for various

research, industrial, and medical applications.

Introduction to Americium Purification
Americium, a synthetic actinide element, is a significant byproduct of nuclear fuel cycles. Its

purification is a critical step for its use in applications such as neutron sources, smoke

detectors, and as a target material for the production of heavier elements. The chemical

similarity of trivalent actinides and lanthanides presents a significant challenge in their

separation.[1][2][3][4] Ion exchange chromatography offers a robust and effective solution by

exploiting subtle differences in the elements' affinities for ion exchange resins under specific

conditions.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1195910#bc-rfq
https://www.benchchem.com/product/b1195910/docs?utm_src=pdf-body#purifying-americium-a-detailed-guide-to-ion-exchange-chromatography
https://www.benchchem.com/product/b1195910/docs?utm_src=pdf-body#purifying-americium-a-detailed-guide-to-ion-exchange-chromatography
https://www.benchchem.com/product/b1195910/docs?utm_src=pdf-body#purifying-americium-a-detailed-guide-to-ion-exchange-chromatography
https://www.benchchem.com/product/b1195910/docs?utm_src=pdf-body#purifying-americium-a-detailed-guide-to-ion-exchange-chromatography
https://www.benchchem.com/product/b1195910/docs?utm_src=pdf-body#purifying-americium-a-detailed-guide-to-ion-exchange-chromatography
https://pubs.acs.org/doi/10.1021/ac3018394
https://d-nb.info/1258843986/34
https://pubs.acs.org/doi/abs/10.1021/jacs.2c00594
https://pmc.ncbi.nlm.nih.gov/articles/PMC12391460/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195910?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This document details two primary ion exchange methods for americium purification:

Anion Exchange Chromatography: Primarily used for the separation of americium from

plutonium.

Cation Exchange Chromatography: Often employed for the separation of americium from

curium and lanthanides.

Anion Exchange Chromatography for Americium-
Plutonium Separation
Anion exchange chromatography is a widely used method for the separation of americium
from plutonium.[5][6][7][8] The principle of this separation lies in the differential formation of

anionic complexes in concentrated acid solutions. Plutonium in its tetravalent state (Pu(IV))

readily forms anionic complexes in strong nitric acid or hydrochloric acid, which are strongly

retained by anion exchange resins. In contrast, trivalent americium (Am(III)) exhibits negligible

formation of anionic complexes under these conditions and passes through the column.

Experimental Protocol: Separation of Americium from
Plutonium
This protocol is based on the established procedure for adsorbing plutonium onto an anion

exchange resin from a nitric acid solution.

Materials:

Anion exchange resin (e.g., Dowex 1x4, 50-100 mesh)[6]

8 M Nitric Acid (HNO₃)

0.35 M Nitric Acid (HNO₃)

Deionized water

Chromatography column

Procedure:
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Sample Preparation: Dissolve the sample containing americium and plutonium in 8 M

HNO₃.

Column Conditioning:

Prepare a slurry of the anion exchange resin in deionized water and pour it into the

chromatography column.

Wash the resin with several column volumes of deionized water.

Condition the column by passing 3-5 column volumes of 8 M HNO₃ through it.

Loading:

Load the sample solution onto the conditioned column. Plutonium (as an anionic nitrate

complex) will be adsorbed by the resin, while americium will pass through.

Elution of Americium:

Wash the column with 2-3 column volumes of 8 M HNO₃ to ensure the complete elution of

americium.

Collect the eluate containing the purified americium.

Elution of Plutonium (for recovery):

Elute the retained plutonium from the column by passing a reducing eluent, such as 0.35

M HNO₃, through the column. This reduces Pu(IV) to Pu(III), which does not form a strong

anionic complex and is released from the resin.

Analysis: Analyze the collected fractions for americium and plutonium content to determine

the separation efficiency.

Quantitative Data: Anion Exchange Separation
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Parameter Value Reference

Resin Dowex 1-10X [5]

Feed Solution
Am, Cm, and rare earths in

2.34 M Al(NO₃)₃
[5]

Adsorption
Am, Cm, and rare earths are

sorbed
[5]

Wash Solution
8 M LiNO₃ to remove

aluminum
[5]

Elution Solution
0.65 M HNO₃ for Am, Cm, and

rare earths
[5]

Americium Loss Undetectable [5]

Aluminum Decontamination

Factor
250 [5]

Cation Exchange Chromatography for Americium-
Curium and Americium-Lanthanide Separation
The separation of americium from curium and lanthanides is particularly challenging due to

their nearly identical ionic radii and charge in the trivalent state.[1] Cation exchange

chromatography, often coupled with the use of complexing agents, can achieve this separation

by exploiting small differences in their complexation behavior.

One strategy involves the oxidation of Am(III) to higher oxidation states, such as Am(V) or

Am(VI), which have different chemical properties and thus different affinities for the cation

exchange resin compared to the trivalent curium and lanthanides.[1][4][9][10]

Experimental Protocol: Separation of Americium from
Curium and Lanthanides
This protocol outlines a general approach for the separation of americium from curium and

lanthanides using a cation exchange resin.
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Materials:

Cation exchange resin (e.g., Dowex 50)

Hydrochloric Acid (HCl) of varying concentrations

Ammonium thiocyanate (NH₄SCN) solution[11]

Complexing agents (e.g., alpha-hydroxyisobutyrate)

Deionized water

Chromatography column

Procedure:

Sample Preparation: Dissolve the sample containing americium, curium, and lanthanides in

a dilute acid solution (e.g., 0.1 M HCl).

Column Conditioning:

Prepare a slurry of the cation exchange resin in deionized water and pack it into the

column.

Wash the resin with deionized water.

Condition the column by passing the starting eluent (e.g., dilute HCl) through it.

Loading:

Load the sample solution onto the conditioned column. Americium, curium, and

lanthanides will be adsorbed by the resin.

Elution:

Perform a gradient or stepwise elution using eluents with increasing concentrations of a

complexing agent or acid. The element that forms the weakest complex with the eluent will
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be eluted first. For example, using ammonium thiocyanate as an eluent can effectively

separate americium from lanthanides.[11]

Alternatively, selective elution can be achieved by changing the pH or the concentration of

the eluent.

Fraction Collection and Analysis: Collect the eluting fractions and analyze them for the

respective elements to determine the separation profile and efficiency.

Quantitative Data: Cation and Extraction
Chromatography

Resin Separation System Key Findings Reference

TRU Resin

Americium/lanthanide

s from Group 1, 2, and

transition metals

Good separation of

Am/Ln group from

other metals.

[2]

TEVA Resin
Americium from

lanthanides

Higher affinity for

americium over all

lanthanides using

ammonium

thiocyanate eluent.

[2][12]

Dowex 50
Americium from

lanthanides

Separation achieved

using varying

concentrations of

hydrochloric acid.

Workflow Diagrams
Anion Exchange for Am-Pu Separation
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Sample Preparation & Column Conditioning

Separation

Product Collection

Dissolve Am/Pu Sample
in 8M HNO3 Load Sample onto Column

Condition Anion Exchange
Column with 8M HNO3

Wash with 8M HNO3

Collect Eluate
(Purified Americium)

Elute Plutonium
with 0.35M HNO3

Collect Eluate
(Plutonium)

Click to download full resolution via product page

Caption: Anion exchange workflow for separating americium from plutonium.

Cation Exchange for Am/Cm/Ln Separation

Sample Preparation & Column Conditioning

Separation

Fraction Collection

Dissolve Am/Cm/Ln Sample
in Dilute Acid

Load Sample onto Column

Condition Cation Exchange
Column

Gradient/Stepwise Elution
(e.g., with NH4SCN)

Collect Lanthanide
Fraction

Collect Americium
Fraction

Collect Curium
Fraction

Click to download full resolution via product page

Caption: Cation exchange workflow for separating americium, curium, and lanthanides.

Conclusion
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Ion exchange chromatography is a powerful and versatile technique for the purification of

americium. Anion exchange is highly effective for the bulk separation of americium from

plutonium, while cation exchange, often in conjunction with complexing agents or oxidation

state manipulation, enables the more challenging separation of americium from curium and

lanthanides. The protocols and data presented in this application note provide a solid

foundation for researchers and scientists to develop and optimize their americium purification

processes. Careful selection of the resin, eluent, and operating conditions is paramount to

achieving high purity and recovery of the final americium product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Purifying Americium: A Detailed Guide to Ion Exchange
Chromatography]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195910/docs#purifying-americium-a-detailed-guide-
to-ion-exchange-chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1195910/docs#purifying-americium-a-detailed-guide-to-ion-exchange-chromatography
https://www.benchchem.com/product/b1195910/docs#purifying-americium-a-detailed-guide-to-ion-exchange-chromatography
https://www.benchchem.com/product/b1195910/docs#purifying-americium-a-detailed-guide-to-ion-exchange-chromatography
https://www.benchchem.com/product/b1195910/docs#purifying-americium-a-detailed-guide-to-ion-exchange-chromatography
https://www.benchchem.com/product/b1195910?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195910?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

